![molecular formula C15H17N3O4S B5292847 2-{4-[methyl(methylsulfonyl)amino]phenoxy}-N-3-pyridinylacetamide](/img/structure/B5292847.png)
2-{4-[methyl(methylsulfonyl)amino]phenoxy}-N-3-pyridinylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{4-[methyl(methylsulfonyl)amino]phenoxy}-N-3-pyridinylacetamide, commonly known as MPAPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of MPAPA is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It may also have antioxidant properties that help protect neurons from oxidative damage.
Biochemical and Physiological Effects:
MPAPA has been shown to have a number of biochemical and physiological effects, including increasing levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. It may also increase levels of acetylcholine, a neurotransmitter that is important for learning and memory.
Advantages and Limitations for Lab Experiments
One advantage of using MPAPA in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that it can be expensive to synthesize, which may limit its availability for certain types of research.
Future Directions
There are many potential future directions for research on MPAPA, including further studies on its neuroprotective effects in animal models of neurodegenerative diseases, as well as its potential applications in the treatment of depression and anxiety disorders. Additionally, researchers may explore the use of MPAPA in combination with other compounds to enhance its effects or target multiple neurotransmitter systems simultaneously.
Synthesis Methods
MPAPA can be synthesized using a multi-step process that involves the reaction of 2-chloro-4-nitrophenol with methylsulfonyl chloride, followed by reduction with sodium borohydride. The resulting compound is then reacted with 3-pyridinecarboxylic acid and acetic anhydride to obtain MPAPA in high yield and purity.
Scientific Research Applications
MPAPA has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's, and may also have potential applications in the treatment of depression and anxiety disorders.
Properties
IUPAC Name |
2-[4-[methyl(methylsulfonyl)amino]phenoxy]-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4S/c1-18(23(2,20)21)13-5-7-14(8-6-13)22-11-15(19)17-12-4-3-9-16-10-12/h3-10H,11H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUOODZMCLBWYPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)OCC(=O)NC2=CN=CC=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.